Cas no 955801-71-5 (3-fluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: 3-fluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 955801-71-5
• MF: C₂₀H₁₅FN₄O₂
• MW: 362.357107400894
• CID: 6348878
• PubChem ID: 16824925
• Update Time: 2025-05-19

3-fluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CCG-279556
• 3-fluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
• 955801-71-5
• 3-fluoro-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• 3-fluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• SR-01000919873
• SR-01000919873-1
• AKOS024489177
• AB00683972-01
• F5014-0308

• Inchi： 1S/C20H15FN4O2/c1-27-19-10-9-18-23-17(12-25(18)24-19)13-5-7-16(8-6-13)22-20(26)14-3-2-4-15(21)11-14/h2-12H,1H3,(H,22,26)
• InChI Key： DRTPLGBEYSKDSI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1C=CC(=CC=1)C1=CN2C(C=CC(=N2)OC)=N1)=O

Computed Properties

• Exact Mass: 362.11790390g/mol
• Monoisotopic Mass: 362.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-fluoro-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Comprehensive Analysis of 3-fluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 955801-71-5)

In the realm of pharmaceutical and biochemical research, 3-fluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 955801-71-5) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,2-b]pyridazine core and fluorobenzamide moiety, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for targeting various biological pathways.

The compound's methoxy and fluoro substituents contribute to its distinct chemical properties, enhancing its bioavailability and binding affinity. Recent studies have explored its role as a kinase inhibitor, a hot topic in oncology research. With the growing demand for precision medicine, 3-fluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide is being investigated for its potential to modulate specific protein kinases involved in cancer cell proliferation. This aligns with the current trend of targeting small molecule inhibitors for personalized therapies.

Another area of interest is the compound's potential application in neurodegenerative diseases. The imidazo[1,2-b]pyridazine scaffold has shown promise in crossing the blood-brain barrier, a critical factor in developing treatments for conditions like Alzheimer's and Parkinson's. Researchers are also examining its metabolic stability, a key consideration in drug design, as highlighted by frequent searches on "drug metabolism optimization" and "CNS-penetrant molecules" in scientific literature.

From a synthetic chemistry perspective, the preparation of 3-fluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. These methods are widely discussed in forums focusing on "green chemistry" and "sustainable synthesis," reflecting the industry's shift toward environmentally friendly practices. The compound's CAS No. 955801-71-5 serves as a unique identifier, facilitating accurate referencing in patents and publications.

In conclusion, 3-fluoro-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide represents a versatile and highly studied molecule in modern medicinal chemistry. Its potential applications in oncology, neurology, and beyond make it a focal point for researchers aiming to address unmet medical needs. As the scientific community continues to explore its mechanisms and derivatives, this compound is poised to play a pivotal role in the next generation of therapeutic agents.